2-(3,4-dichlorophenyl)isonicotinamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-(3,4-Dichlorophenyl)isonicotinamide is an aromatic amide derivative featuring an isonicotinamide backbone (pyridine-4-carboxamide) substituted with a 3,4-dichlorophenyl group at the 2-position. The presence of electron-withdrawing chlorine atoms may enhance binding affinity to biological targets, while the isonicotinamide moiety is a common pharmacophore in bioactive molecules .
Properties
IUPAC Name |
2-(3,4-dichlorophenyl)pyridine-4-carboxamide | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8Cl2N2O/c13-9-2-1-7(5-10(9)14)11-6-8(12(15)17)3-4-16-11/h1-6H,(H2,15,17) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QPQZDABFRVNAMH-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=NC=CC(=C2)C(=O)N)Cl)Cl | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8Cl2N2O | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.11 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Methazole (2-(3,4-Dichlorophenyl)-4-methyl-1,2,4-oxadiazolidine-3,5-dione)
Structural Features :
- Core Structure : Oxadiazolidine dione ring with a 3,4-dichlorophenyl group at position 2 and a methyl group at position 4.
- Molecular Formula : C₈H₅Cl₂N₃O₃.
- Molecular Weight : ~261.9 g/mol.
Applications: Methazole is a known herbicide, classified under the oxadiazolidine dione family. Its mode of action involves inhibition of photosynthesis by disrupting electron transport in plants. The 3,4-dichlorophenyl group contributes to its lipophilicity, enhancing membrane permeability and target binding .
Key Differences :
- Unlike 2-(3,4-dichlorophenyl)isonicotinamide, methazole lacks an amide bond and instead features a heterocyclic oxadiazolidine dione core. This structural divergence results in distinct biological activities (herbicidal vs.
N-{2-[(3,4-Dichlorobenzoyl)amino]ethyl}isonicotinamide
Structural Features :
- Core Structure: Isonicotinamide linked via an ethylamino group to a 3,4-dichlorobenzoyl moiety.
- Molecular Formula : C₁₅H₁₃Cl₂N₃O₂.
- Molecular Weight : 338.19 g/mol.
Applications: This compound, identified by CAS 876880-99-8, is likely a synthetic intermediate in pharmaceuticals. The extended ethylamino-benzoyl chain may improve solubility or modulate receptor interactions compared to simpler isonicotinamide derivatives .
Key Differences :
(S)-N-[4-(4-Acetamido-4-phenyl-1-piperidyl)-2-(3,4-dichlorophenyl)butyl]-N-methylbenzamide–fumaric acid (1:1)
Structural Features :
- Core Structure : A piperidine-containing benzamide with a 3,4-dichlorophenyl substituent, complexed with fumaric acid.
- Molecular Formula: Not explicitly provided but inferred to be highly complex.
Applications :
Mentioned in customs tariff data, this compound may serve as a chiral intermediate in drug synthesis. The dichlorophenyl group likely enhances binding specificity to biological targets .
Key Differences :
Structural and Functional Analysis Table
| Compound Name | Core Structure | Molecular Formula | Molecular Weight (g/mol) | Key Applications |
|---|---|---|---|---|
| 2-(3,4-Dichlorophenyl)isonicotinamide | Isonicotinamide + dichlorophenyl | C₁₂H₈Cl₂N₂O | ~266.9 | Drug intermediate, kinase inhibition (hypothesized) |
| Methazole | Oxadiazolidine dione | C₈H₅Cl₂N₃O₃ | ~261.9 | Herbicide |
| N-{2-[(3,4-Dichlorobenzoyl)amino]ethyl}isonicotinamide | Isonicotinamide + ethylamino-benzoyl | C₁₅H₁₃Cl₂N₃O₂ | 338.19 | Pharmaceutical intermediate |
| (S)-N-[4-(4-Acetamido-4-phenyl-1-piperidyl)-2-(3,4-dichlorophenyl)butyl]-N-methylbenzamide–fumaric acid (1:1) | Piperidine-benzamide + dichlorophenyl | Complex | N/A | Chiral drug synthesis |
Research Findings and Implications
- Structure-Activity Relationships (SAR) : The 3,4-dichlorophenyl group is a recurring motif across these compounds, enhancing lipophilicity and target binding. However, the core structure (e.g., isonicotinamide vs. oxadiazolidine dione) dictates functional specificity .
- Toxicity Considerations : Methazole’s herbicidal activity highlights the importance of substituent effects on toxicity profiles, a critical factor in drug design .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
